Cas no 3658-63-7 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1))

• Product Name: Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1)
• CAS No: 3658-63-7
• MF: C₁₁H₄F₂₁NO₂
• MW: 581.121437072754
• CID: 316703
• PubChem ID: 21115478
• Update Time: 2025-04-19

Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-,ammonium salt (1:1)
• Ammonium octadecafluoro-9-(trifluoromethyl)decanoate
• Ammonium octadecfluoro-9-(trifluoromethyl)decanoate
• Decanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-, ammonium salt
• Decanoic acid, octadecafluoro-9-(trifluoromethyl)-, ammonium salt
• henicosafluoroundecanoic acid ammoniate (1:1)
• 3658-63-7
• NS00110590
• SCHEMBL22686689
• DTXSID50880197
• Ammonium perfluoro-9-(methyl)decanoate

• Inchi： 1S/C11HF21O2.H3N/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32;/h(H,33,34);1H3
• InChI Key： AAQYFENFDQNVMY-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)F.[NH4+]

Computed Properties

• Exact Mass: 580.99062
• Monoisotopic Mass: 580.9906698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 72.3